Cas no 40175-80-2 (4-azido-5-chloro-1H-pyridazin-6-one)

• Product Name: 4-azido-5-chloro-1H-pyridazin-6-one
• CAS No: 40175-80-2
• MF: C₄H₂ClN₅O
• MW: 171.544578075409
• MDL: MFCD16251202
• CID: 1062594
• PubChem ID: 4203856
• Update Time: 2025-04-20

4-azido-5-chloro-1H-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

• 5-Azido-4-chloro-3(2H)-pyridazinone
• 4-azido-5-chloro-1H-pyridazin-6-one
• NSC 82811
• 4-azido-5-chloropyridazin-6-one
• 5-azido-4-chloropyridazin-3(2H)-one
• NSC82811
• P11864
• DB-263474
• AKOS030240456
• DTXSID90400813
• PB24231
• NSC 82811;
• 40175-80-2
• NSC-82811
• NCIOpen2_001209

• MDL： MFCD16251202
• Inchi： 1S/C4H2ClN5O/c5-3-2(8-10-6)1-7-9-4(3)11/h1H,(H,9,11)
• InChI Key： NSPQISUNCJYZIE-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 170.99500
• Monoisotopic Mass: 170.9947874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 165-166°C (dec.)
• PSA: 95.50000
• LogP: 0.81786